Cas no 38366-77-7 (2,6-Dibromo-4-fluorothioanisole)
2,6-Dibromo-4-fluorothioanisole Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dibromo-5-fluoro-2-(methylsulfanyl)benzene
- 2,6-Dibromo-4-fluorothioanisole
- MFCD28784957
- E93795
- CS-0193146
- Benzene, 1,3-dibromo-5-fluoro-2-(methylthio)-
- (2,6-Dibromo-4-fluorophenyl)(methyl)sulfane
- DTXSID50532008
- 38366-77-7
-
- Inchi: 1S/C7H5Br2FS/c1-11-7-5(8)2-4(10)3-6(7)9/h2-3H,1H3
- InChI Key: PMDFHVHMWUBZDL-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1SC)Br)F
Computed Properties
- Exact Mass: 299.84423Da
- Monoisotopic Mass: 297.84627Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 25.3Ų
2,6-Dibromo-4-fluorothioanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01HJKJ-1g |
Benzene, 1,3-dibromo-5-fluoro-2-(methylthio)- |
38366-77-7 | 95% | 1g |
$692.00 | 2025-02-12 | |
| Aaron | AR01HJKJ-250mg |
Benzene, 1,3-dibromo-5-fluoro-2-(methylthio)- |
38366-77-7 | 250mg |
$472.00 | 2023-12-14 | ||
| Aaron | AR01HJKJ-500mg |
Benzene, 1,3-dibromo-5-fluoro-2-(methylthio)- |
38366-77-7 | 95% | 500mg |
$520.00 | 2025-02-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1263816-500mg |
2,6-Dibromo-4-fluorothioanisole |
38366-77-7 | 98% | 500mg |
¥3146.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1263816-1g |
2,6-Dibromo-4-fluorothioanisole |
38366-77-7 | 98% | 1g |
¥4191.00 | 2024-05-16 |
2,6-Dibromo-4-fluorothioanisole Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 2,6-Dibromo-4-fluorothioanisole
Comprehensive Overview of 2,6-Dibromo-4-fluorothioanisole (CAS No. 38366-77-7): Properties, Applications, and Industry Insights
2,6-Dibromo-4-fluorothioanisole (CAS No. 38366-77-7) is a halogenated aromatic compound with significant relevance in organic synthesis and specialty chemical industries. This brominated fluorothioanisole derivative is characterized by its unique molecular structure, which combines bromine and fluorine substituents on a thioanisole backbone. The compound's high reactivity and selective functionalization make it valuable for constructing complex molecular architectures in pharmaceuticals, agrochemicals, and materials science.
In recent years, the demand for halogenated building blocks like 2,6-Dibromo-4-fluorothioanisole has surged due to their role in developing next-generation electronic materials and pharmaceutical intermediates. Researchers frequently search for "CAS 38366-77-7 solubility" or "2,6-Dibromo-4-fluorothioanisole synthesis method," reflecting growing interest in its physicochemical properties and synthetic pathways. The compound's thermal stability (typically stable up to 200°C) and moderate polarity make it suitable for diverse reaction conditions.
The structure-activity relationship of 38366-77-7 has attracted attention in medicinal chemistry, particularly for designing fluorine-containing drug candidates. With 18% of FDA-approved drugs containing fluorine (2022 data), queries like "fluorothioanisole in drug discovery" highlight its pharmaceutical potential. The compound serves as a precursor for Suzuki coupling reactions and palladium-catalyzed transformations, enabling efficient construction of biaryl systems prevalent in bioactive molecules.
From an industrial perspective, 2,6-Dibromo-4-fluorothioanisole addresses key challenges in material science innovation. Its incorporation into liquid crystal formulations and organic semiconductors responds to market demands for flexible electronics and energy-efficient displays. Manufacturers often optimize purification methods to achieve >98% purity (HPLC), as evidenced by searches for "CAS 38366-77-7 purification" and "halogenated thioanisole analysis."
Environmental considerations have shaped recent research directions, with studies focusing on green chemistry approaches for brominated compound synthesis. The compound's low aquatic toxicity (EC50 >100 mg/L) and biodegradability potential make it preferable among halogenated reagents. This aligns with trending searches like "sustainable halogenation methods" and "eco-friendly aryl bromide production," reflecting industry shifts toward greener synthetic protocols.
Analytical characterization of 38366-77-7 typically involves GC-MS, NMR spectroscopy (showing characteristic doublets for fluorine coupling), and X-ray crystallography. The ortho-bromine effects create distinctive spectral patterns that facilitate compound identification—a topic frequently explored in "fluorothioanisole spectral analysis" queries. Storage recommendations emphasize protection from light in amber glass containers at 2-8°C to maintain stability.
Emerging applications in catalysis research demonstrate the compound's versatility as a ligand precursor for transition metal complexes. The thioether functionality enables coordination chemistry applications, while the electron-withdrawing halogens modulate electronic properties—addressing popular search terms like "halogenated ligands in catalysis." Patent analysis reveals increasing use in OLED materials and photovoltaic components, particularly in Asian markets.
Quality control protocols for 2,6-Dibromo-4-fluorothioanisole emphasize residual solvent monitoring and heavy metal screening, responding to pharmaceutical industry standards. The compound's crystalline form (typically white to off-white powder) and melting point range (82-85°C) serve as key quality indicators. These specifications correlate with laboratory searches for "CAS 38366-77-7 specifications" and "fluorothioanisole QC methods."
Supply chain dynamics show consistent demand from contract research organizations and academic institutions, particularly for high-purity batches (≥99%). The compound's air-sensitive nature necessitates specialized packaging solutions, with nitrogen flushing being common practice. Market intelligence suggests growing applications in battery electrolyte additives and corrosion inhibitors, expanding beyond traditional synthetic uses.
Future research directions may explore continuous flow synthesis of 38366-77-7 to improve efficiency, as well as novel applications in supramolecular chemistry. The compound's structural modularity positions it as a valuable tool for addressing contemporary challenges in materials design and molecular engineering, ensuring its continued relevance across scientific disciplines.
38366-77-7 (2,6-Dibromo-4-fluorothioanisole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)